Cas no 371971-25-4 (N-CarboMethoxyaMoxapine)

• Product Name: N-CarboMethoxyaMoxapine
• CAS No: 371971-25-4
• MF: C₁₉H₁₈ClN₃O₃
• MW: 371.817523479462
• CID: 2085521
• Update Time: 2025-07-08

N-CarboMethoxyaMoxapine Chemical and Physical Properties

Names and Identifiers

• N-Carbomethoxyamoxapine
• CID 125298617
• N-CarboMethoxyaMoxapine

• Inchi： 1S/C19H18ClN3O3/c1-25-19(24)23-10-8-22(9-11-23)18-14-12-13(20)6-7-16(14)26-17-5-3-2-4-15(17)21-18/h2-7,12H,8-11H2,1H3
• InChI Key： FQYXQCUSHAGYNK-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(=NC1C=CC=CC=1O2)N1CCN(C(=O)OC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 550
• Topological Polar Surface Area: 54.4

Additional information on N-CarboMethoxyaMoxapine

N-CarboMethoxyaMoxapine: A Comprehensive Overview

N-CarboMethoxyaMoxapine, identified by the CAS number 371971-25-4, is a compound of significant interest in the fields of pharmacology and organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have shed light on its mechanisms of action, bioavailability, and therapeutic potential, making it a subject of intense research.

The chemical structure of N-CarboMethoxyaMoxapine is characterized by a complex arrangement of functional groups, which contribute to its pharmacokinetic properties. Researchers have employed advanced spectroscopic techniques to elucidate its molecular configuration, providing insights into its stability and reactivity. These findings have been instrumental in understanding how the compound interacts with biological systems, particularly in the context of neurological disorders.

Recent advancements in computational chemistry have enabled scientists to model the behavior of N-CarboMethoxyaMoxapine at the molecular level. These simulations have revealed potential binding sites for neurotransmitters, suggesting a role in modulating neuronal activity. Such discoveries underscore the compound's potential as a lead molecule for developing novel therapeutic agents targeting conditions such as anxiety, depression, and neurodegenerative diseases.

In terms of synthesis, N-CarboMethoxyaMoxapine is typically derived through multi-step organic reactions involving precise control over reaction conditions. The optimization of synthetic pathways has been a focal point for chemists, aiming to enhance yield and purity while minimizing environmental impact. These efforts align with the growing emphasis on sustainable chemical practices in the pharmaceutical industry.

The bioavailability of N-CarboMethoxyaMoxapine has been a critical area of investigation. Studies conducted in preclinical models have demonstrated moderate absorption rates, with significant variation observed across different formulations. Researchers are exploring novel delivery systems, such as nanotechnology-based carriers, to improve the compound's pharmacokinetic profile and enhance therapeutic efficacy.

Recent clinical trials have provided preliminary evidence of the safety and tolerability of N-CarboMethoxyaMoxapine in human subjects. While these trials are still in early phases, they offer promising insights into the compound's potential as an adjunct therapy for various neuropsychiatric conditions. Further research is required to establish its long-term effects and optimal dosing regimens.

The integration of artificial intelligence (AI) in drug discovery has significantly accelerated the exploration of N-CarboMethoxyaMoxapine's therapeutic potential. Machine learning algorithms are being utilized to predict drug-target interactions and optimize molecular structures, paving the way for more efficient drug development processes. This interdisciplinary approach highlights the importance of collaboration between chemists, pharmacologists, and data scientists.

In conclusion, N-CarboMethoxyaMoxapine represents a compelling candidate for advancing our understanding of complex biological systems and developing innovative treatments. As research continues to unfold, this compound holds the promise of contributing to breakthroughs in neuroscience and beyond.